3-(4-Chlorophenyl)-3-hydroxy-1-(o-tolyl)-2,3,5,6,7,8-hexahydroimidazo[1,2-a]pyridin-1-ium bromide

• IUPAC Name: 3-(4-chlorophenyl)-1-(2-methylphenyl)-5,6,7,8-tetrahydro-2H-imidazo[1,2-a]pyridin-4-ium-3-ol;bromide
• InChI: InChI=1S/C20H22ClN2O.BrH/c1-15-6-2-3-7-18(15)22-14-20(24,16-9-11-17(21)12-10-16)23-13-5-4-8-19(22)23;/h2-3,6-7,9-12,24H,4-5,8,13-14H2,1H3;1H/q+1;/p-1
• InChI Key: SMVONMWVAVFBIZ-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=CC=C1N2CC([N+]3=C2CCCC3)(C4=CC=C(C=C4)Cl)O.[Br-]
• Molecular Formula: C20H22BrClN2O
• Molecular Weight: 421.8 g/mol
• CAS No.: 1107549-70-1

Description

Compounds with similar structures, such as those containing pyridine and triazole rings, are known for their diverse pharmacological effects. They are often synthesized as potential antiviral and antimicrobial agents.

Synthesis Analysis

The synthesis of similar compounds often involves aromatic nucleophilic substitution. For example, the synthesis of [1,2,4]triazolo[4,3-a]quinoxaline derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

The molecular structure of similar compounds often reveals a donor-acceptor (D-A) arrangement with a pi-conjugated bond. This structure is common in many heterocyclic compounds and is important for their electronic properties.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve metal-catalyzed procedures. Transition metals like iron, nickel, and ruthenium often serve as catalysts in these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using techniques like elemental microanalysis, FTIR, and 1H NMR. These techniques can verify the structures of the synthesized compounds.

Scientific Research Applications

Redox Behavior and Antineoplastic Agents

Synthesis of Antineoplastic Agents

Compounds based on the imidazo[1,2-a]pyridine structure, similar to the queried chemical, have been synthesized for potential antitumor activity. For instance, research has shown that specific derivatives demonstrate significant antitumor potential across various human cancer cell lines, highlighting their promise as antineoplastic agents (Potikha & Brovarets, 2020).

Redox Behavior

Studies on rhenium halides, although not directly related to the specific queried compound, illustrate the complex redox behaviors that similar structures might exhibit. Such studies contribute to understanding the redox processes in compounds with halide elements, which could be relevant for developing novel catalysts or materials (Glicksman & Walton, 1976).

DNA Interaction and Cytotoxicity

DNA Interaction and Cytotoxicity Studies

Research on rhenium(I) complexes, incorporating ligands with structural features akin to the queried compound, indicates their ability to bind with DNA and exhibit cytotoxicity towards certain cancer cell lines. These findings underscore the potential utility of structurally related compounds in cancer research and therapy, demonstrating the ability to interact with genetic material and showing significant cytotoxic effects (Varma et al., 2020).

Fluorescent Probes and Ionic Liquids

Development of Fluorescent Probes

Novel benzimidazolium-based compounds, which share functional group similarities with the queried chemical, have been synthesized and utilized as selective fluorescent probes for detecting metal ions in aqueous solutions. Such research highlights the potential for developing highly sensitive and selective sensors for environmental and biological applications (Bishnoi & Milton, 2017).

Synthesis in Ionic Liquids

The synthesis of aminoimidazo[1,2-a]pyridines has been efficiently conducted in the presence of ionic liquids, suggesting that compounds with similar structures could be synthesized under mild conditions, which may offer environmentally friendly alternatives to traditional synthesis methods (Shaabani et al., 2006).

Mechanism of Action

Target of Action

Similar compounds, such as pyrazole-bearing compounds, have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

This compound has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .

Biochemical Pathways

Similar compounds have been shown to have strong hydrophobic interactions with his241 of the catalytic residue .

Result of Action

Similar compounds have shown potent antileishmanial and antimalarial activities .

Safety and Hazards

As with all chemicals, similar compounds should be handled with caution to avoid direct contact. Good industrial hygiene and safety procedures should be followed.

Future Directions

The future directions in the study of similar compounds often involve the development of novel dual- or multi-target antidepressants. There is also a focus on developing novel antidepressants that have a quick onset, low side effects, and enhanced cognitive function.